Dicerium dizirconium heptaoxide

• CAS No.: 12157-80-1
• Molecular Formula: Ce2O7Zr2+2
• Molecular Weight: 574.68 g/mol
• IUPAC Name: cerium(3+);oxygen(2-);zirconium(4+)
• InChI: InChI=1S/2Ce.7O.2Zr/q2*+3;7*-2;2*+4
• InChI Key: FSFHDWHQJKXOHH-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Zr+4].[Zr+4].[Ce+3].[Ce+3]
• Synonyms: dicerium dizirconium heptaoxide

Description

Dicerium dizirconium heptaoxide (Ce$2$Zr$2$O$7$) is a mixed-metal oxide hypothesized to exhibit unique catalytic and electronic properties due to the synergistic effects of cerium (Ce) and zirconium (Zr). These compounds share stoichiometric similarities (heptaoxide frameworks) but differ in elemental composition, bonding, and applications.

Comparison with Similar Compounds

Dirhenium Heptoxide (Re$2$O$7$)

Molecular Formula : O$7$Re$2$
Molecular Weight : 484.41 g/mol
Melting Point : 250°C
Structure : A covalent oxide with two rhenium atoms in the +7 oxidation state bridged by oxygen.
Applications :

• Strong oxidizing agent in organic synthesis.
• Precursor for rhenium metal production.
  Research Findings :
• High thermal stability, decomposing above 300°C to ReO$_3$ and oxygen .

Tetraphosphorus Heptaoxide (P$4$O$7$)

Molecular Formula : O$7$P$4$
Molecular Weight : 235.89 g/mol
Ionization Energy : 11.4 ± 0.5 eV and 12.1 ± 0.5 eV, measured via electron impact (EI) methods .
Structure : A metastable oxide with a cage-like structure, intermediate between P$4$O$6$ and P$4$O${10}$.
Applications :

• Limited industrial use due to reactivity; primarily studied for its ionization behavior .

Terbium-Based Oxide (Tb$4$O$7$)

CAS Number : 12037-01-3
Molecular Formula : O$7$Tb$4$ (mixed oxidation states: Tb$^{3+}$/Tb$^{4+}$)
Purity and Availability :

• Commercial grades (e.g., 3N purity) are priced at ¥90–2580/g, indicating specialized applications .
  Applications :
• Used in phosphors, catalysts, and magnetic materials due to terbium’s luminescent properties.

Data Table: Comparative Properties of Heptaoxides

Property	Re$2$O$7$	P$4$O$7$	Tb$4$O$7$
Molecular Formula	O$7$Re$2$	O$7$P$4$	O$7$Tb$4$
Molecular Weight (g/mol)	484.41	235.89	~748.10 (calculated)
Melting Point	250°C	Not reported	>2000°C (typical for RE oxides)
Oxidation States	Re$^{+7}$	P$^{+3.5}$ (average)	Tb$^{+3}$/Tb$^{+4}$
Key Applications	Oxidation catalysis	Ionization studies	Electronics, phosphors

Research Findings and Technological Relevance

• Re$2$O$7$ : Its low melting point (250°C) and strong oxidative capacity make it ideal for catalytic oxidation reactions, though hygroscopicity limits its use in humid environments .
• Tb$4$O$7$ : High purity grades (3N) and pricing indicate demand in niche sectors like optoelectronics, where terbium’s luminescence is critical .